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Compound of Interest

Compound Name: Otophylloside F

Cat. No.: B15592616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the isolation and

characterization of Otophylloside F, a C21 steroidal glycoside derived from the roots of the

medicinal plant Cynanchum otophyllum. This document details the experimental protocols,

quantitative data, and structural elucidation of this bioactive compound.

Introduction
Cynanchum otophyllum, a plant utilized in traditional medicine, is a rich source of C21 steroidal

glycosides, a class of compounds with diverse and potent biological activities. Among these,

Otophylloside F has been identified as a major constituent with significant therapeutic

potential. Notably, research has demonstrated its ability to suppress seizure-like locomotor

activity, indicating its promise in the development of novel antiepileptic agents.[1][2][3][4] This

guide serves as a practical resource for researchers engaged in the extraction, purification, and

analysis of Otophylloside F.

Data Presentation
The following table summarizes the key quantitative data for Otophylloside F, including its

structural and spectroscopic characteristics.
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Parameter Value Reference

Molecular Formula C₄₉H₇₈O₁₇
Inferred from Spectroscopic

Data

Molecular Weight 939.1 g/mol
Inferred from Spectroscopic

Data

¹H NMR Data (Pyridine-d₅) See Table 2 [1]

¹³C NMR Data (Pyridine-d₅) See Table 2 [1]

Table 1: Physicochemical and Spectroscopic Data for Otophylloside F.

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Otophylloside F (Pyridine-d₅, δ in ppm).
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Position ¹³C NMR (δc) ¹H NMR (δH, mult., J in Hz)

Aglycone

1 37.9 1.85, m; 1.05, m

2 32.1 1.95, m; 1.80, m

3 78.1 3.85, m

4 39.5 1.60, m; 1.50, m

5 141.2 -

6 122.1 5.40, br s

7 32.5 2.15, m; 1.55, m

8 41.1 1.80, m

9 50.5 1.65, m

10 37.1 -

11 21.5 1.55, m; 1.45, m

12 77.9 4.54, dd (9.5, 3.5)

13 44.5 -

14 84.5 -

15 35.1 2.20, m; 1.70, m

16 27.5 2.10, m; 1.80, m

17 62.9 2.55, t (9.5)

20 72.1 -

21 21.5 2.25, s

18 16.1 1.25, s

19 19.5 1.05, s

Ikemaoyl Group
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1' 167.0 -

2' 113.1 -

3' 166.0 6.85, s

4' 38.3 2.33, m

5' 20.5 1.05, d (7.0)

6' 20.5 1.05, d (7.0)

7' 15.8 2.11, s

Sugar Moieties

Digitoxose

1''' 101.5 4.92, dd (9.5, 1.5)

2''' 36.1 2.10, m; 1.85, m

3''' 75.5 4.10, m

4''' 82.6 3.80, m

5''' 69.1 3.65, m

6''' 18.5 1.35, d (6.0)

Cymarose

1'''' 101.8 4.82, dd (9.5, 1.5)

2'''' 36.5 2.15, m; 1.90, m

3'''' 78.5 3.90, m

4'''' 82.7 3.85, m

5'''' 69.5 3.70, m

6'''' 18.8 1.40, d (6.0)

3''''-OCH₃ 57.9 3.45, s

Oleandrose
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1''''' 98.1 4.31, dd (9.5, 1.5)

2''''' 35.9 2.05, m; 1.80, m

3''''' 78.1 3.88, m

4''''' 75.1 3.75, m

5''''' 68.9 3.60, m

6''''' 18.1 1.30, d (6.0)

3'''''-OCH₃ 57.5 3.40, s

Data is referenced from the Journal of Natural Products, 2015, 78(7), 1548-1555.[1]

Experimental Protocols
The isolation of Otophylloside F is achieved through a multi-step process involving extraction,

fractionation, and chromatographic purification.

Plant Material
The roots of Cynanchum otophyllum were collected and air-dried.

Extraction and Fractionation
The dried and powdered roots of C. otophyllum (5 kg) were extracted with 95% ethanol at room

temperature. The resulting ethanol extract was then concentrated under reduced pressure. The

concentrated extract was suspended in water and partitioned successively with petroleum

ether, ethyl acetate (EtOAc), and n-butanol (n-BuOH). The EtOAc-soluble fraction was found to

contain the C21 steroidal glycosides.

Chromatographic Purification
The EtOAc-soluble fraction (120 g) was subjected to column chromatography over silica gel,

eluting with a gradient of chloroform-methanol (CHCl₃-MeOH) from 100:1 to 10:1 (v/v) to yield

several fractions (Fr. 1-10).
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Fraction 6 (15 g) was further purified by repeated column chromatography on silica gel with a

CHCl₃-acetone gradient (50:1 to 10:1) and preparative HPLC on an ODS column with a mobile

phase of MeOH-H₂O (70:30) to afford Otophylloside F.

Visualizations
The following diagrams illustrate the experimental workflow for the isolation of Otophylloside
F.
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Figure 1: Experimental workflow for the isolation of Otophylloside F.
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As the specific signaling pathways of Otophylloside F are not detailed in the provided search

results, a diagram for this is not included. Further research into its mechanism of action would

be required to visualize its biological interactions.

Conclusion
This technical guide outlines a reproducible methodology for the isolation of Otophylloside F
from Cynanchum otophyllum. The provided quantitative data and experimental protocols offer a

valuable resource for researchers in natural product chemistry, pharmacology, and drug

development. The potent bioactivity of Otophylloside F warrants further investigation into its

pharmacological mechanisms and potential therapeutic applications.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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